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Compound of Interest

Compound Name: Disperse Orange 30

Cat. No.: B15552613

This guide provides a detailed comparison of the performance characteristics of two widely
used disperse dyes, Disperse Orange 30 and Disperse Orange 25. The information is curated
for researchers, scientists, and professionals in drug development who may utilize these dyes
in various applications, from textile engineering to potentially niche biomedical research. This
document summarizes their chemical properties, compares their performance in key areas
based on available data, and outlines the standard experimental protocols for their evaluation.

Chemical and Physical Properties

Disperse Orange 30 and Disperse Orange 25 are both mono-azo disperse dyes,
characterized by their low water solubility and their application in dyeing hydrophobic fibers like
polyester.[1][2] However, they possess distinct chemical structures that influence their
molecular weight, color, and performance properties.
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Property Disperse Orange 30 Disperse Orange 25
C.l. Name Disperse Orange 30 Disperse Orange 25

C.l. Number 11119 11227

CAS Number 12223-23-3/5261-31-4[1] 12223-22-2 / 31482-56-1
Molecular Formula C19H17CI2N504[1] C17H17Ns02

Molecular Weight 450.27 g/mol [1] 323.35 g/mol

Chemical Structure

Contains chloro and acetate

functional groups.

Contains a cyanoethyl

functional group.

Appearance

Orange/Brown Powder[1][3]

Orange Powder

Performance Comparison in Dyeing Applications

The primary application for these dyes is in the textile industry. Their performance is evaluated

based on their dyeing efficiency and fastness properties—how well the color holds up to

various environmental stresses.

Fastness Properties

Fastness is graded on a scale, typically from 1 to 5 for washing and sublimation (with 5 being
the best) and 1 to 8 for light fastness (with 8 being the best).[4]
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Disperse Orange Disperse Orange
Fastness Property . . Test Method
30 (Rating) 25 (Rating)
Light Fastness (Xenon 5.-6[51[6] Data not availableina  AATCC 16.3/1SO
Arc) direct comparison 105-B02
Washing Fastness Data not available in a
o 5[1][5][6] _ _ ISO 105-C06
(Staining) direct comparison
Washing Fastness Data not available in a
4-5[1] _ _ ISO 105-C06
(Color Change) direct comparison
Sublimation (Hot Data not available in a
] 4-5[1][5] _ , ISO 105-P01
Pressing) direct comparison

] Data not available in a
Rubbing Fastness 5[6] o ) ISO 105-X12
irect comparison

Note: The provided data for Disperse Orange 30 is compiled from manufacturer specifications.
[1][5][6] A direct comparative study under identical conditions for Disperse Orange 25 was not
available in the searched literature, highlighting a gap in publicly accessible data. Disperse
Orange 30 generally exhibits good to excellent fastness properties.[1]

Relevance to Biomedical and Research Applications

While the primary use of these dyes is in textiles, their chemical nature as azo dyes warrants
consideration for other scientific applications, albeit with caution.

o Cytotoxicity: Some azo dyes can be reduced to form potentially harmful aromatic amines.[7]
Studies on other disperse dyes, such as Disperse Orange 1, have shown induction of DNA
damage and cytotoxic effects in human cell lines (HepG2).[8] However, specific comparative
cytotoxicity data for Disperse Orange 30 and Disperse Orange 25 is not readily available.
The molecular size and functional groups can influence skin absorption and cellular toxicity.

[7]

» Biological Staining and Imaging: While there are various orange fluorescent dyes used for
live-cell imaging and staining of cellular components like nucleic acids (e.g., Acridine
Orange), there is no evidence in the reviewed literature to suggest that Disperse Orange 30
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or Disperse Orange 25 are commonly used for these purposes.[9][10][11][12][13] Their low
water solubility would likely pose a challenge for use in aqueous biological systems without
specialized formulation.

Experimental Protocols

The following are standardized methods for evaluating the key performance indicators of

disperse dyes.

Color Fastness to Washing (ISO 105-C06)

This test determines the resistance of a textile's color to domestic or commercial laundering.

Specimen Preparation: A textile specimen is cut to a specified size (e.g., 40 mm x 100 mm)
and sewn together with a multifiber adjacent fabric.[14]

Washing Procedure: The composite specimen is placed in a stainless-steel container with a
specified detergent solution (e.g., 4 g/L ECE detergent without optical brightener) and
stainless-steel balls to simulate mechanical action.[14][15]

Test Conditions: The container is agitated in a laundering machine (e.g., a Rotawash or
Gyrowash) at a specified temperature (e.g., 40°C, 50°C, or 60°C) for a set duration (e.g., 30
or 45 minutes).[14][15][16]

Rinsing and Drying: After the cycle, the specimen is rinsed with water and dried.

Evaluation: The change in the color of the specimen and the staining of the adjacent
multifiber fabric are assessed by comparing them to standard gray scales under controlled
lighting conditions.[14][15]

Color Fastness to Light (AATCC Test Method 16.3)

This method evaluates the resistance of the dye to fading when exposed to an artificial light

source that mimics natural sunlight.

Specimen Preparation: At least three replicate specimens of the dyed textile are prepared
(e.g., 70 mm x 120 mm).[17]
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Exposure: The specimens are exposed to a xenon-arc lamp under controlled conditions of
temperature and humidity.[17][18][19] A portion of each specimen is covered to serve as an
unexposed original for comparison.[19]

Evaluation: The degree of fading is assessed by comparing the exposed portion of the
specimen to the unexposed portion. The evaluation is done by visual comparison against the
Blue Wool Lightfastness Standards or by instrumental color measurement.[17][20] The result
is rated on a scale of 1 to 8.

Color Fastness to Sublimation (ISO 105-P01)

This test assesses the resistance of the color to dry heat, which is relevant for processes like

ironing and storage at high temperatures.

Apparatus: A heat press or sublimation fastness tester with precisely controlled temperature
is used.[21][22][23]

Specimen Preparation: A specimen of the dyed textile is placed in contact with a specified
undyed adjacent fabric.[21][24]

Procedure: The composite specimen is placed in the heating device at a specified
temperature (e.g., 150°C, 180°C, or 210°C) and pressure for a set time (e.g., 30 seconds).
[21][25]

Evaluation: After cooling, the change in the color of the specimen and the degree of staining
on the adjacent fabric are evaluated using the standard gray scales.[24]

Visualized Workflow

The following diagram illustrates a typical workflow for the comparative evaluation of disperse

dye performance.
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Workflow for Disperse Dye Performance Evaluation

1. Preparation

Select Dyes:
Disperse Orange 30
Disperse Orange 25

Prepare Substrate
(e.g., Polyester Fabric)

Prepare Dye Baths

Process

Dyeing under
Controlled Conditions
(Temp, Time, pH)

Post-Dyeing
Washing & Drying

3. Performance Testing

Wash Fastness Test Light Fastness Test Sublimation Fastness Test
(ISO 105-C06) (AATCC 16.3) (ISO 105-P01)

4. Data Analysis & Comparison

Evaluate Against
Gray Scales & Blue Wool

Tabulate Quantitative Data

Comparative Analysis
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Caption: A flowchart outlining the key stages in the experimental evaluation of disperse dye
performance.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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